3-Oxo-3-(4-propyl-cyclohexyl)-propionic acid ethyl ester

• Molecular Formula: C14H24O3
• Molecular Weight: 240.34 g/mol
• IUPAC Name: ethyl 3-oxo-3-(4-propylcyclohexyl)propanoate
• InChI: InChI=1S/C14H24O3/c1-3-5-11-6-8-12(9-7-11)13(15)10-14(16)17-4-2/h11-12H,3-10H2,1-2H3
• InChI Key: KFJOSOVCHCGQFE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)C(=O)CC(=O)OCC

Description

3-Oxo-3-(4-propyl-cyclohexyl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C14H24O3 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3.0 g (9.6 mmol) 2-(4-propyl-cyclohexanecarbonyl)-malonic acid diethyl ester and 0.3 g p-toluenesulfonic acid in 30 mL water was heated to reflux for 3 hr and allowed to stand at room temperature over 3 nights. The reaction was diluted with brine, extracted with ethyl acetate, dried over MgSO4, and concentrated to afford 1.92 g (7.98 mmol) 3-oxo-3-(4-propyl-cyclohexyl)-propionic acid ethyl ester as a clear oil.